Cas no 126187-25-5 (Ethyl 2,3,4,6-Tetra-O-acetyl-α-D-thiogalactopyranoside)

• Product Name: Ethyl 2,3,4,6-Tetra-O-acetyl-α-D-thiogalactopyranoside
• CAS No: 126187-25-5
• MF: C₁₆H₂₄O₉S
• MW: 392.421364784241
• CID: 98070
• PubChem ID: 10982068
• Update Time: 2025-04-18

Ethyl 2,3,4,6-Tetra-O-acetyl-α-D-thiogalactopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside, ethyl1-thio-, 2,3,4,6-tetraacetate
• Ethyl 2,3,4,6-Tetra-O-acetyl-α-D-thiogalactopyranoside
• ETHYL 2,3,4,6-TETRA-O-ACETYL-A-D-THIOGALACTOPYRANOSIDE
• ILE-PRO-ILE
• Ethly 2,3,4,6-tetra-O-acetyl-a-D-thiogalactopyranoside
• Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-b-D-glucopyranoside
• ETHYL 2,3,4,6-TETRA-O-ACETYL-B-D-1-THIOGLUCOPYRANOSIDE
• ETHYL 2,3,4,6-TETRA-O-ACETYL-SS-D-THIOGLUCOPYRANOSIDE
• ETHYL 2,3,4-TRI-O-ACETYL-1-THIO-D-GALACTOPYRANOSIDE
• Ethyl 1-thio-alpha-D-galactopyranosidetetraacetate
• Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-galactopyranoside
• Ethly-2,3,4,6-tetra-O-acetyl-α-D-thiogalactopyranoside
• Ethyl 1-Thio-α-D-galactopyranoside 2,3,4,6-Tetraacetate
• ETHYL 2,3,4,6-TETRA-O-ACETYL-SS-D-THIOGALACTOPYRANOSIDE
• ETHYL 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-THIOGALACTOPYRANOSIDE
• Ethyl 1-thio-alpha-D-galactopyranoside-2,3,4,6-tetraacetate
• 126187-25-5
• YPNFVZQPWZMHIF-LYYZXLFJSA-
• AKOS015919015
• [(2R,3S,4S,5R,6R)-3,4,5-TRIS(ACETYLOXY)-6-(ETHYLSULFANYL)OXAN-2-YL]METHYL ACETATE
• InChI=1/C16H24O9S/c1-6-26-16-15(24-11(5)20)14(23-10(4)19)13(22-9(3)18)12(25-16)7-21-8(2)17/h12-16H,6-7H2,1-5H3/t12-,13+,14+,15-,16-/m1/s1
• alpha-D-Galactopyranoside, ethyl 1-thio-, 2,3,4,6-tetraacetate
• CS-0443979
• (2R,3S,4S,5R,6R)-2-(acetoxymethyl)-6-(ethylthio)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• [(2R,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-ethylsulfanyloxan-2-yl]methyl acetate
• A-D-thiogalactopyranoside
• Ethyl 2,3,4,6-Tetra-O-acetyl-

• Inchi： 1S/C16H24O9S/c1-6-26-16-15(24-11(5)20)14(23-10(4)19)13(22-9(3)18)12(25-16)7-21-8(2)17/h12-16H,6-7H2,1-5H3/t12-,13+,14+,15-,16-/m1/s1
• InChI Key： YPNFVZQPWZMHIF-LYYZXLFJSA-N
• SMILES： S(CC)[C@@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 392.11400
• Monoisotopic Mass: 392.11410351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.27
• Melting Point: 108-109 ºC
• Boiling Point: 453 ºC
• Flash Point: 213 ºC
• Refractive Index: 1.501
• PSA: 139.73000
• LogP: 0.82260